6-Bromo-4-chloro-7-methoxy-2-methyl-quinoline

• Molecular Formula: C11H9BrClNO
• Molecular Weight: 286.55 g/mol
• IUPAC Name: 6-bromo-4-chloro-7-methoxy-2-methylquinoline
• InChI: InChI=1S/C11H9BrClNO/c1-6-3-9(13)7-4-8(12)11(15-2)5-10(7)14-6/h3-5H,1-2H3
• InChI Key: JUTKQVVEJIIULV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=C(C(=CC2=N1)OC)Br)Cl

Description

6-Bromo-4-chloro-7-methoxy-2-methyl-quinoline is a useful research compound. Its molecular formula is C11H9BrClNO and its molecular weight is 286.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 4.6 g (17.5 mmol) of 6-bromo-7-methoxy-2-methyl-quinolin-4-ol in 14.8 ml (158 mmol) of POCl3 was heated at 60° C. for 20 h with stirring. It was then cooled to RT and 50 ml of diethyl ether were added. The solid that precipitated was filtered off by suction and dried in a high vacuum to give 3.85 g of the 6-bromo-4-chloro-7-methoxy-2-methyl-quinoline as a dark brown solid. El mass spectrum, m/e: 287 (M calculated for C11H9BrClNO: 287).